Cas no 369649-39-8 (1H-Azepino[3,2-c]quinoline,6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-,(2E)-2-butenedioate (1:1))
369649-39-8 structure
Product Name:1H-Azepino[3,2-c]quinoline,6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-,(2E)-2-butenedioate (1:1)
CAS No:369649-39-8
MF:C25H33N3O5
MW:455.546626806259
CID:1480193
Update Time:2024-08-23
1H-Azepino[3,2-c]quinoline,6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-,(2E)-2-butenedioate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepino[3,2-c]quinoline,6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-,(2E)-2-butenedioate (1:1)
- 1H-Azepino[3,2-c]quinoline, 6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-, (2E)-2-butenedioate (1:1)
-
- Inchi: 1S/C21H29N3O.C4H4O4/c1-2-24-13-10-16(11-14-24)15-25-21-18-8-5-6-12-22-20(18)17-7-3-4-9-19(17)23-21;5-3(6)1-2-4(7)8/h3-4,7,9,16,22H,2,5-6,8,10-15H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
- InChI Key: DXFMPFMLNKHJCC-WLHGVMLRSA-N
- SMILES: C(/C(=O)O)=C\C(=O)O.O(C1N=C2C=CC=CC2=C2NCCCCC=12)CC1CCN(CC)CC1
Computed Properties
- Exact Mass: 455.24219
Experimental Properties
- PSA: 111.99
1H-Azepino[3,2-c]quinoline,6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-,(2E)-2-butenedioate (1:1) Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
369649-39-8 (1H-Azepino[3,2-c]quinoline,6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-,(2E)-2-butenedioate (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent